Cas no 61651-10-3 (Pentane, 1-chloro-5-iodo-3-methyl-)

• Product Name: Pentane, 1-chloro-5-iodo-3-methyl-
• CAS No: 61651-10-3
• MF: C₆H₁₂ClI
• MW: 246.516953468323
• CID: 471423
• PubChem ID: 71393766
• Update Time: 2025-04-19

Pentane, 1-chloro-5-iodo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-chloro-5-iodo-3-methyl-
• 1-chloro-5-iodo-3-methylpentane
• 61651-10-3
• DTXSID60815516

• Inchi： 1S/C6H12ClI/c1-6(2-4-7)3-5-8/h6H,2-5H2,1H3
• InChI Key： HITOEBVEXVUZOA-UHFFFAOYSA-N
• SMILES： ICCC(C)CCCl

Computed Properties

• Exact Mass: 245.96686
• Monoisotopic Mass: 245.96723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0